Cas no 6970-96-3 (1,3-Dioxane,4,6-dimethyl-2-(2-phenylethyl)-)

• Product name: 1,3-Dioxane,4,6-dimethyl-2-(2-phenylethyl)-
• CAS No: 6970-96-3
• MF: C₁₄H₂₀O₂
• MW: 220.3074
• CID: 515742
• PubChem ID: 228926

1,3-Dioxane,4,6-dimethyl-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4,6-dimethyl-2-(2-phenylethyl)-
• 4,6-dimethyl-2-(2-phenylethyl)-1,3-dioxane
• 4,6-dimethyl-2-phenethyl-1,3-dioxane
• 6970-96-3
• NSC-22109
• DTXSID60281611
• NSC22109

• Inchi： InChI=1S/C14H20O2/c1-11-10-12(2)16-14(15-11)9-8-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3
• InChI Key： BYQSLOKLJGPDCJ-UHFFFAOYSA-N
• SMILES： CC1CC(OC(O1)CCC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.484
• PSA: 18.46000
• LogP: 3.15920